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Compound of Interest

Compound Name: DBCO-NHCO-PEG4-acid

Cat. No.: B606958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, applications, and

experimental considerations for the effective use of DBCO-NHCO-PEG4-acid in bioconjugation

and related fields.

Core Properties of DBCO-NHCO-PEG4-acid
DBCO-NHCO-PEG4-acid is a heterobifunctional crosslinker integral to the field of

bioconjugation. It features a dibenzocyclooctyne (DBCO) group for copper-free click chemistry

and a terminal carboxylic acid. The inclusion of a hydrophilic 4-unit polyethylene glycol (PEG4)

spacer enhances solubility in aqueous media, reduces aggregation, and minimizes steric

hindrance during conjugation reactions.
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Property Value Source

Molecular Weight 552.6 g/mol [1]

Chemical Formula C₃₀H₃₆N₂O₈ [1]

CAS Number 2110448-99-0 [1]

Purity Typically >95% - 98% [1]

Solubility Soluble in DMSO, DMF, DCM [1]

Storage Conditions -20°C [1]

Mechanism of Action and Key Applications
DBCO-NHCO-PEG4-acid is primarily utilized in a two-step conjugation process. First, the

carboxylic acid is activated to react with primary amines on a target molecule (e.g., proteins,

peptides, or antibodies). Subsequently, the DBCO group is available for a highly specific and

efficient strain-promoted alkyne-azide cycloaddition (SPAAC) reaction with an azide-modified

molecule. This copper-free click chemistry approach is biocompatible, proceeding rapidly under

mild conditions without the need for a cytotoxic copper catalyst.[2]

Key applications include:

Antibody-Drug Conjugate (ADC) Development: Linking cytotoxic payloads to antibodies for

targeted cancer therapy.

Protein and Peptide Labeling: Attaching fluorescent dyes, biotin, or other reporter molecules

for imaging and detection assays.

Surface Functionalization: Immobilizing biomolecules onto surfaces for biosensor and

microarray development.

Hydrogel Modification: Crosslinking polymers to form biocompatible hydrogels for tissue

engineering and drug delivery.
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The following outlines a general, two-stage experimental protocol for the use of DBCO-NHCO-
PEG4-acid. Optimization of reaction conditions, including stoichiometry and incubation times,

is recommended for specific applications.

Stage 1: Amine Conjugation via Carboxylic Acid Activation

Reagent Preparation:

Dissolve the amine-containing molecule (e.g., protein) in an amine-free buffer at a pH of 7-

9 (e.g., PBS, HEPES, or borate buffer).

Prepare a stock solution of DBCO-NHCO-PEG4-acid in an anhydrous organic solvent

such as DMSO or DMF.

Prepare fresh solutions of a carboxyl-activating agent (e.g., EDC) and an optional

stabilizer (e.g., NHS or Sulfo-NHS).

Activation and Conjugation:

Add the activating agent and stabilizer to the DBCO-NHCO-PEG4-acid solution and

incubate for a short period to form the active ester.

Introduce the activated DBCO-NHCO-PEG4-acid to the solution containing the amine-

modified molecule.

Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C. The molar

excess of the DBCO reagent will depend on the concentration of the target molecule.

Quench the reaction by adding a small molecule with a primary amine (e.g., Tris or

glycine).

Purify the resulting DBCO-conjugated molecule using dialysis or a desalting column to

remove unreacted reagents.

Stage 2: Copper-Free Click Chemistry

Reagent Preparation:
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Prepare the azide-containing molecule in a compatible reaction buffer.

Click Reaction:

Add the purified DBCO-conjugated molecule to the azide-containing sample. A slight molar

excess of one reagent may be used to drive the reaction to completion.

Incubate the reaction for 2-12 hours at room temperature or 4°C.

The final conjugate is now ready for purification or direct use in downstream applications.

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for a bioconjugation experiment using

DBCO-NHCO-PEG4-acid.

Caption: General workflow for bioconjugation using DBCO-NHCO-PEG4-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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